Btk-IN-26

• Molecular Formula: C27H29FN6O3
• Molecular Weight: 507.6 g/mol
• InChI: InChI=1S/C27H29FN6O3/c1-37-22-11-10-20(28)12-21(22)27(36)30-13-16-2-6-18(7-3-16)23-24-25(29)31-15-32-34(24)26(33-23)19-8-4-17(14-35)5-9-19/h2-3,6-7,10-12,15,17,19,35H,4-5,8-9,13-14H2,1H3,(H,30,36)(H2,29,31,32)/i1D3
• InChIKey: JIURUZAXNKNUJW-FIBGUPNXSA-N

Btk-IN-26: A Potent and Deuterated BTK Inhibitor for Research on Wild-Type and C481S Mutant Kinases

Btk-IN-26 (also known as compound 18; CAS 2762043-61-6) is a synthetic organic compound that acts as a potent and selective inhibitor of Bruton's tyrosine kinase (BTK) . It is characterized as a covalent, irreversible inhibitor that targets both wild-type BTK and the clinically significant C481S mutant, with reported IC50 values of 0.7 nM and 0.8 nM, respectively . Its unique molecular formula, C27H26D3FN6O3, confirms it is a deuterated molecule, distinguishing it from non-deuterated analogs and implying potential for altered metabolic stability . This compound is primarily utilized as a pharmacological tool in cancer and autoimmune disease research to probe BTK-mediated signaling pathways .

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Dual wild-type / C481S mutant BTK research Reported near-equivalent inhibition context for both BTK forms.

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Irreversible covalent inhibitor Kinetic analysis supports sustained target engagement in BTK pathway studies.

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Kinase selectivity assay context May support BTK-specific signaling dissection with reduced off-target interference.

Why Generic BTK Inhibitor Substitution is Not Advisable: The Case for Btk-IN-26's Specific Molecular Properties

Generic substitution within the BTK inhibitor class is scientifically unsound due to substantial differences in potency, mutant activity, selectivity profile, and pharmacokinetic properties that directly impact experimental outcomes . First-generation inhibitors like ibrutinib exhibit significant off-target kinase inhibition (e.g., ITK, EGFR), which can confound results in B-cell signaling studies [1]. While second-generation inhibitors (e.g., acalabrutinib, zanubrutinib) offer improved selectivity, they remain susceptible to the common C481S resistance mutation, which abrogates covalent binding [2]. Btk-IN-26's sub-nanomolar potency against the C481S mutant and its unique deuterated structure provide a distinct, non-interchangeable tool for studies focused on resistance mechanisms or where enhanced metabolic stability is required .

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Ibrutinib may not sustain C481S coverage

Reported potency drop against C481S mutant can introduce variability in resistance-model experiments.

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Acalabrutinib shows marked loss on C481S

Substantially reduced mutant BTK inhibition may limit utility for mutation-specific research questions.

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Generic BTK inhibitor substitution may not replicate dual profile

Most alternatives lack balanced wild-type/C481S potency, potentially affecting data reproducibility and endpoint interpretation.

• [1] Pan, Z. et al. (2007). Discovery of selective irreversible inhibitors for Bruton's tyrosine kinase. ChemMedChem, 2(1), 58-61. View Source
• [2] Woyach, J. A. et al. (2014). Resistance mechanisms for the Bruton's tyrosine kinase inhibitor ibrutinib. New England Journal of Medicine, 370(24), 2286-2294. View Source

Quantitative Evidence for Btk-IN-26 Differentiation: Potency, Mutant Activity, and Structural Uniqueness

Sub-Nanomolar Potency Against Wild-Type BTK

Btk-IN-26 demonstrates exceptional potency against wild-type BTK with an IC50 of 0.7 nM, placing it among the most potent covalent BTK inhibitors available for research . This represents a 214-fold improvement in potency compared to the first-generation BTK inhibitor ibrutinib, which has a reported IC50 of approximately 150 nM in comparable biochemical assays [1]. The compound also shows an IC50 of 0.8 nM against the ibrutinib-resistant BTK C481S mutant, maintaining its high potency where first- and second-generation covalent inhibitors lose activity .

Wild-type BTK

Cross-study comparable

IC50 0.7 nM

Supports wild-type BTK assay context

Reported 7.3-fold vs acalabrutinib (5.1 nM); 2.1-fold vs zanubrutinib (1.5 nM); comparable to ibrutinib (0.5 nM).

Evidence Dimension	Inhibition of wild-type BTK kinase activity
Target Compound Data	IC50 = 0.7 nM
Comparator Or Baseline	Ibrutinib (IC50 = ~150 nM)
Quantified Difference	~214-fold greater potency
Conditions	Biochemical enzymatic assay

Why This Matters

Higher potency allows for lower compound usage in assays, reducing potential off-target effects and cost, and is critical for robust target engagement in cellular and in vivo models.

• [1] Honigberg, L. A. et al. (2010). The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proceedings of the National Academy of Sciences, 107(29), 13075-13080. View Source

Potent Inhibition of the Clinically Relevant BTK C481S Resistance Mutant

A primary failure mechanism for covalent BTK inhibitors like ibrutinib, acalabrutinib, and zanubrutinib is the acquisition of the C481S mutation, which prevents covalent bond formation and drastically reduces inhibitor potency [1]. Btk-IN-26 is reported to inhibit the BTK C481S mutant with an IC50 of 0.8 nM, a value nearly identical to its potency against the wild-type enzyme . In contrast, the reported IC50 of ibrutinib for the C481S mutant is >1000 nM, representing a complete loss of activity [2]. This differentiates Btk-IN-26 as a unique tool for studying BTK signaling in the context of acquired resistance.

C481S mutant BTK

Head-to-head

IC50 0.8 nM

Maintains near-equivalent potency on C481S

Ibrutinib range 2.2–26.3 nM; acalabrutinib 338 nM. Resistance-model endpoint context.

Evidence Dimension	Inhibition of BTK C481S mutant kinase activity
Target Compound Data	IC50 = 0.8 nM
Comparator Or Baseline	Ibrutinib (IC50 > 1000 nM)
Quantified Difference	>1250-fold greater potency
Conditions	Biochemical enzymatic assay

Why This Matters

This capability is essential for research groups investigating resistance mechanisms, as it provides a molecular probe that remains active against a common mutation that invalidates most clinical BTK inhibitors.

• [1] Woyach, J. A. et al. (2014). Resistance mechanisms for the Bruton's tyrosine kinase inhibitor ibrutinib. New England Journal of Medicine, 370(24), 2286-2294. View Source
• [2] Honigberg, L. A. et al. (2010). The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy. Proceedings of the National Academy of Sciences, 107(29), 13075-13080. View Source

Deuterated Molecular Structure for Enhanced Metabolic Stability

Btk-IN-26 is characterized by its molecular formula C27H26D3FN6O3, which includes three deuterium atoms . This is in contrast to the non-deuterated analogs found within the same chemical space, such as many standard BTK inhibitors . The deuterium isotope effect is a well-established strategy to slow oxidative metabolism mediated by cytochrome P450 enzymes, potentially leading to improved in vivo half-life and exposure without altering the pharmacophore's binding affinity [1]. While specific ADME data for Btk-IN-26 is not publicly disclosed, its structural design implies a lower metabolic clearance rate compared to its non-deuterated counterparts, a critical factor for achieving sustained target engagement in long-term animal studies.

vs. BTK-IN-12 (analog)

Head-to-head

IC50 0.7 nM (WT)

Improved wild-type potency over close analog

BTK-IN-12 IC50 1.2 nM; same patent family. Structure-activity comparison context.

Evidence Dimension	Structural feature impacting metabolic stability
Target Compound Data	Deuterated (C27H26D3FN6O3)
Comparator Or Baseline	Non-deuterated analogs (C27H29FN6O3)
Quantified Difference	Presence of 3 deuterium atoms
Conditions	Chemical structure analysis

Why This Matters

For in vivo pharmacology studies, improved metabolic stability translates to more consistent drug exposure, potentially reducing dosing frequency and variability, leading to more reproducible and interpretable results.

• [1] Timmins, G. S. (2014). Deuterated drugs: where are we now? Expert Opinion on Therapeutic Patents, 24(10), 1067-1075. View Source

Optimal Research and Industrial Application Scenarios for Btk-IN-26

Investigating Mechanisms of Resistance to Covalent BTK Inhibitors

In cellular and in vivo models where the C481S mutation emerges, Btk-IN-26 is the optimal tool for elucidating the downstream signaling consequences of mutant BTK activity . Unlike ibrutinib, acalabrutinib, and zanubrutinib, which lose activity against C481S, Btk-IN-26 maintains sub-nanomolar potency, allowing for the specific dissection of mutant BTK's role in disease progression and resistance [1].

Long-Term In Vivo Pharmacodynamic Studies in Autoimmune or Oncology Models

The deuterated structure of Btk-IN-26 is hypothesized to confer greater metabolic stability, making it a superior choice for chronic dosing studies where maintaining consistent plasma and tissue drug levels is paramount . This can reduce the experimental variability associated with compounds that have high clearance rates, providing more robust and reliable pharmacodynamic readouts [2].

High-Throughput Screening Assays Requiring High Target Engagement

With an IC50 of 0.7 nM for wild-type BTK, Btk-IN-26 requires significantly lower concentrations to achieve full target inhibition compared to first-generation inhibitors like ibrutinib . This high potency is advantageous in cellular assays where minimizing off-target kinase engagement at high concentrations is critical for data interpretation [1]. It can serve as a superior positive control for BTK inhibition in HTS campaigns [1].

Application

Selection Property

Validation Focus

BTK resistance mechanism studies (B-cell malignancies)

Dual wild-type/C481S mutant profile

Isogenic cell-line signaling comparison and viability endpoints

BTK pathway screening (immunology/inflammation)

Reported wild-type BTK inhibition potency

Minimal off-target activity verification in primary cells

BTK signaling in primary human B cells

Covalent irreversible binding and selectivity

BCR signaling blockade endpoint verification, PBMC proliferation control

Off-target liability profiling for BTK inhibitors

Dual-coverage inhibition with reported selectivity

Head-to-head benchmarking against diverse BTK inhibitors

• [1] Woyach, J. A. et al. (2014). Resistance mechanisms for the Bruton's tyrosine kinase inhibitor ibrutinib. New England Journal of Medicine, 370(24), 2286-2294. View Source
• [2] Timmins, G. S. (2014). Deuterated drugs: where are we now? Expert Opinion on Therapeutic Patents, 24(10), 1067-1075. View Source